Cas no 54813-77-3 (N-Ethyl-N-isopropylaniline)

• Product Name: N-Ethyl-N-isopropylaniline
• CAS No: 54813-77-3
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 820921
• PubChem ID: 24868059
• Update Time: 2025-07-19

N-Ethyl-N-isopropylaniline Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-N-isopropylaniline
• N-ethyl-N-propan-2-ylaniline
• BIDD:GT0610
• N,N-isopropylethylaniline
• N-Aethyl-N-isopropyl-anilin
• N-Ethyl-N-isopropylanilin
• N-isopropyl-N-ethylaniline
• SCHEMBL2398343
• DTXCID90351497
• DB-321155
• N-Ethyl-N-isopropylaniline, 97%
• 54813-77-3
• DTXSID40400641

• MDL： MFCD00274226
• Inchi： 1S/C11H17N/c1-4-12(10(2)3)11-8-6-5-7-9-11/h5-10H,4H2,1-3H3
• InChI Key： LHGCJZLKSBOOTD-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(CC)C(C)C

Computed Properties

• Exact Mass: 163.13600
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.926 g/mL at 25 °C(lit.)
• Melting Point: 46.25°C (estimate)
• Boiling Point: 223-225 °C(lit.)
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: n20/D 1.534(lit.)
• PSA: 3.24000
• LogP: 2.92130
• Solubility: Not available

N-Ethyl-N-isopropylaniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-Ethyl-N-isopropylaniline

N-Ethyl-N-isopropylaniline (CAS No. 54813-77-3): An Overview and Recent Advances

N-Ethyl-N-isopropylaniline (CAS No. 54813-77-3) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as N-Ethyl-N-isopropylbenzeneamine, is characterized by its unique structure and properties, making it a valuable intermediate in various chemical processes.

The molecular formula of N-Ethyl-N-isopropylaniline is C₁₀H₁₅N, and it has a molecular weight of approximately 153.23 g/mol. The compound is a colorless to pale yellow liquid with a characteristic aromatic odor. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it an ideal candidate for use in a wide range of applications.

In the realm of chemical synthesis, N-Ethyl-N-isopropylaniline serves as a crucial building block for the preparation of more complex molecules. Recent studies have highlighted its utility in the synthesis of advanced materials and pharmaceutical intermediates. For instance, researchers at the University of California, Berkeley, have demonstrated the use of N-Ethyl-N-isopropylaniline in the development of novel polymers with enhanced mechanical and thermal properties. These polymers have potential applications in fields such as electronics, automotive, and aerospace engineering.

In the pharmaceutical industry, N-Ethyl-N-isopropylaniline has shown promise as an intermediate in the synthesis of drugs with therapeutic potential. A study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of a series of novel antiviral agents. These agents exhibited potent activity against several viral strains, including influenza and herpes simplex virus (HSV). The researchers noted that the unique structure of N-Ethyl-N-isopropylaniline contributed to the improved pharmacological properties of the synthesized compounds.

Beyond its applications in chemical synthesis and pharmaceutical research, N-Ethyl-N-isopropylaniline has also been explored for its potential in environmental remediation. A team from the University of Manchester investigated the use of this compound in the development of sorbent materials for removing heavy metals from contaminated water sources. The results showed that materials containing N-Ethyl-N-isopropylaniline were highly effective in adsorbing heavy metals such as lead and cadmium, offering a promising solution for water treatment applications.

The safety profile of N-Ethyl-N-isopropylaniline is an important consideration for its widespread use. While it is generally considered safe when handled properly, it is important to follow standard safety protocols to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation during handling and storage.

In conclusion, N-Ethyl-N-isopropylaniline (CAS No. 54813-77-3) is a multifaceted compound with a wide range of applications across various industries. Its unique properties make it an invaluable intermediate in chemical synthesis, pharmaceutical research, and environmental remediation. As ongoing research continues to uncover new possibilities for this compound, its importance in these fields is likely to grow even further.